Cas no 1847463-13-1 (1H-Indole, 3-(2-chloro-5-ethyl-4-pyrimidinyl)-)

• Product Name: 1H-Indole, 3-(2-chloro-5-ethyl-4-pyrimidinyl)-
• CAS No: 1847463-13-1
• MF: C₁₄H₁₂ClN₃
• MW: 257.718181610107
• CID: 5520730
• PubChem ID: 90102033
• Update Time: 2024-11-06

1H-Indole, 3-(2-chloro-5-ethyl-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-(2-chloro-5-ethyl-4-pyrimidinyl)-
• 3-(2-Chloro-5-ethylpyrimidin-4-yl)-1H-indole
• 3-(2-Chloro-5-ethyl-4-pyrimidinyl)-1H-indole
• SCHEMBL15648351
• CS-0310874
• 1847463-13-1
• F83625
• DB-150526

• Inchi： 1S/C14H12ClN3/c1-2-9-7-17-14(15)18-13(9)11-8-16-12-6-4-3-5-10(11)12/h3-8,16H,2H2,1H3
• InChI Key： CUWOJGMCKFUCCJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C2C(CC)=CN=C(Cl)N=2)=C1

Computed Properties

• Exact Mass: 257.0719751g/mol
• Monoisotopic Mass: 257.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles